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Compound of Interest

Compound Name: 2-Bromo-3-methylpyrazine

Cat. No.: B037793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and disposal of

2-Bromo-3-methylpyrazine (CAS No. 120984-76-1). As a Senior Application Scientist, the

following protocols and notes are designed to synthesize technical data with practical, field-

proven safety strategies, ensuring both personal safety and regulatory compliance. The

causality behind each recommendation is explained to foster a deep-rooted culture of safety.

Compound Profile and Hazard Analysis
2-Bromo-3-methylpyrazine is a halogenated heterocyclic organic compound. Its value in

synthesis is contrasted by its potential hazards, which must be rigorously managed. A thorough

understanding of its properties is the foundation of safe laboratory practice.

Table 1: Chemical and Physical Properties of 2-Bromo-3-methylpyrazine
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Property Value Source

CAS Number 120984-76-1 [1][2]

Molecular Formula C₅H₅BrN₂

Molecular Weight 173.01 g/mol [1]

Appearance Solid, Semi-Solid, or Liquid

Boiling Point 194.8 °C at 760 mmHg

| Storage Temperature| 2-8°C, Inert Atmosphere | |

The primary hazards associated with 2-Bromo-3-methylpyrazine are outlined by the Globally

Harmonized System (GHS) classifications. These classifications are not merely labels; they are

indicators of specific, predictable biological and chemical effects that dictate our handling

procedures.

Table 2: GHS Hazard Classification for 2-Bromo-3-methylpyrazine

Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,
Oral

4
H302: Harmful
if swallowed

Warning GHS07

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Warning GHS07

Serious Eye

Damage/Irritation
2A

H319: Causes

serious eye

irritation

Warning GHS07

Specific Target

Organ Toxicity
3

H335: May

cause respiratory

irritation

Warning GHS07

(Source:)
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Expert Insight: The presence of a bromine atom on the pyrazine ring increases the compound's

reactivity and toxicological potential compared to its non-halogenated parent structure. The

nitrogen atoms in the ring can act as proton acceptors, and the molecule can participate in

various reactions, but it is the halogen that necessitates the most stringent disposal protocols.

Laboratory Handling Protocols
Adherence to a multi-layered safety approach—encompassing engineering controls,

administrative controls, and personal protective equipment (PPE)—is mandatory. These

protocols are designed as a self-validating system to minimize exposure and prevent accidents.

Engineering Controls: The First Line of Defense
The primary objective is to contain the chemical at its source.

Chemical Fume Hood: All manipulations of 2-Bromo-3-methylpyrazine, including weighing,

aliquoting, and reaction setup, must be performed inside a certified chemical fume hood.[3]

[4][5] This is non-negotiable. The hood contains vapors, which can cause respiratory

irritation, and protects the user from splashes.

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.

Accessible Safety Equipment: An operational eyewash station and safety shower must be

located within a 10-second travel distance from the workstation.[6]

Administrative Controls & Safe Work Practices
These are the procedures and policies that reduce the risk of exposure.

Chemical Hygiene Plan (CHP): All work must be conducted under the umbrella of a written

Chemical Hygiene Plan (CHP) as mandated by OSHA's Laboratory Standard (29 CFR

1910.1450).[7][8][9] This plan should include specific Standard Operating Procedures

(SOPs) for handling halogenated compounds.

Restricted Access: Clearly demarcate areas where 2-Bromo-3-methylpyrazine is being

handled and restrict access to authorized personnel only.
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Labeling: All containers, including reaction vessels and waste, must be clearly labeled with

the full chemical name, "Hazardous Waste," and appropriate hazard pictograms.[3]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected based on the specific hazards of the

compound.

Table 3: Recommended PPE for Handling 2-Bromo-3-methylpyrazine

Body Part PPE Specification Rationale and Causality

Hands
Nitrile gloves (minimum 4
mil thickness)

Provides protection
against incidental
splashes and skin
irritation. Double-gloving
is recommended for
extended procedures.

Eyes

ANSI Z87.1-rated safety

glasses with side shields or

chemical splash goggles

Protects against splashes that

can cause serious eye

irritation.[10] Goggles are

required if there is a significant

splash risk.

Body Flame-resistant laboratory coat

Protects skin from

contamination and clothing

from spills.[5]

| Respiratory | Not required if used in a fume hood | A NIOSH-approved respirator with an

organic vapor cartridge may be necessary if engineering controls fail or for large-scale spill

cleanup. |

Experimental Workflow: From Storage to Use
The following diagram illustrates the standard workflow for safely incorporating 2-Bromo-3-
methylpyrazine into an experimental protocol.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

1. Review SDS and SOPs

2. Don Required PPE
(Gloves, Goggles, Lab Coat)

3. Verify Fume Hood Operation

4. Retrieve Compound from
2-8°C Storage

5. Allow to Equilibrate to
Room Temperature 6. Weigh/Aliquot Required Amount 7. Securely Cap Primary Container

8. Return Primary Container
to Storage

9. Decontaminate Work Surface

10. Segregate & Dispose of
Contaminated PPE

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard protocol workflow for handling 2-Bromo-3-methylpyrazine.
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Emergency Procedures
Preparedness is key to mitigating the impact of an incident.

Spill Response
The response to a spill should be swift, methodical, and dictated by the scale of the release.
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Spill Occurs

Is the spill large or
outside the fume hood?

Evacuate Immediate Area
Alert EHS & Colleagues

Pull Fire Alarm if Necessary

Yes

Ensure Proper PPE is Worn
(Double Gloves, Goggles, Coat)

No

Contain Spill with Inert
Absorbent Material
(Vermiculite, Sand)

Carefully Collect Absorbed Material
into a Labeled Hazardous

Waste Container

Decontaminate Spill Area
with Soap and Water

Collect Rinsate as Waste

Dispose of Waste & Report Incident

Click to download full resolution via product page

Caption: Decision workflow for responding to a 2-Bromo-3-methylpyrazine spill.
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Exposure Response
Skin Contact: Immediately flush the affected skin with copious amounts of soap and water for

at least 15 minutes.[10][11] Remove contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10][11] Remove contact lenses if present

and easy to do.[10][11] Seek immediate medical attention.

Inhalation: Move the person to fresh air.[10] If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[11] Rinse mouth with water and seek immediate medical

attention.[10][11]

Waste Management & Disposal
Proper disposal is a critical final step governed by federal and local regulations. Halogenated

organic compounds cannot be disposed of down the drain or in regular trash.[5]

The Principle of Segregation
Causality: Halogenated waste streams must be segregated from non-halogenated waste.[3]

[12][13] This is because the combustion of brominated compounds can produce hydrobromic

acid (HBr) and other corrosive or toxic byproducts.[14][15] Disposal facilities require

segregated streams to use specific incinerators with "scrubbers" that can neutralize these

acidic gases, preventing their release into the atmosphere. Mixing waste streams increases

disposal costs and environmental risk.

Disposal Protocol
Designate a Waste Container: Use a clearly labeled, sealable container specifically for

"Halogenated Organic Waste".[3][13]

Collect All Waste: This includes any unreacted 2-Bromo-3-methylpyrazine, contaminated

solvents (rinsates), and solid materials (e.g., used absorbent from a spill cleanup).[3]
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Maintain a Log: Keep an accurate log of the contents being added to the waste container.

Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory, away from incompatible materials.[12] Ensure it is in secondary

containment to prevent spills.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the hazardous waste.[3]

Regulatory Context: The disposal of this waste falls under the Resource Conservation and

Recovery Act (RCRA) regulations enforced by the U.S. Environmental Protection Agency

(EPA).[16][17] While 2-Bromo-3-methylpyrazine itself may not be explicitly listed with a

specific waste code, it falls into the category of halogenated organic waste and must be

managed as hazardous.[13][18] For example, wastes from the production of other

organobromine chemicals have been assigned specific EPA hazardous waste codes (e.g.,

K131, K132, K136 for wastes related to methyl bromide and ethylene dibromide production).

[19]

By adhering to these detailed protocols, researchers can effectively manage the risks

associated with 2-Bromo-3-methylpyrazine, ensuring a safe laboratory environment and

safeguarding the broader ecosystem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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